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Compound of Interest

Compound Name:
Methyl 6-methylpyrazine-2-

carboxylate

Cat. No.: B1315544 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of Methyl 6-methylpyrazine-2-carboxylate, ensuring compliance with safety

protocols and regulatory standards.

Immediate Safety and Hazard Profile
Methyl 6-methylpyrazine-2-carboxylate is classified as a flammable liquid and vapor and is

harmful if swallowed.[1] It is imperative to handle this chemical with appropriate personal

protective equipment (PPE), including protective gloves, eye protection, and face protection.[1]

Work should be conducted in a well-ventilated area, and all sources of heat, sparks, open

flames, and hot surfaces must be avoided.[1]

Key Hazard Information:
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 3)
🔥 Warning

H226: Flammable

liquid and vapour.[1]

Acute toxicity, Oral

(Category 4)
❗ Warning

H302: Harmful if

swallowed.[1]

Step-by-Step Disposal Protocol
The disposal of Methyl 6-methylpyrazine-2-carboxylate must be managed as hazardous

waste.[1][2][3] Under no circumstances should it be disposed of down the drain or evaporated

in a fume hood.[2]

1. Waste Identification and Segregation:

Treat all unused or contaminated Methyl 6-methylpyrazine-2-carboxylate as hazardous

waste.[2]

This chemical waste should be segregated from other waste streams, particularly

incompatible materials such as acids and bases, to prevent violent reactions.[4][5]

2. Container Management:

Use a designated, properly labeled hazardous waste container.[3][6] The container must be

compatible with the chemical; often, the original container is suitable if it is in good condition.

[4]

The container must be kept securely capped at all times, except when adding waste.[3][4]

3. Labeling:

Label the waste container clearly with "Hazardous Waste" and the full chemical name:

"Methyl 6-methylpyrazine-2-carboxylate".[6]

Include the approximate concentration and accumulation start date.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/aldrich/w330906
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w330906
https://www.benchchem.com/product/b1315544?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w330906
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1315544?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1315544?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Storage and Accumulation:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[3][4] This area must be at or near the point of generation.[3]

Ensure the SAA is inspected weekly for any signs of leakage.[4]

Do not exceed the maximum allowable accumulation limits for hazardous waste in your

facility (e.g., 55 gallons).[3]

5. Disposal of Empty Containers:

A container that has held Methyl 6-methylpyrazine-2-carboxylate must be managed as

hazardous waste unless properly decontaminated.

To decontaminate, triple-rinse the container with a suitable solvent (such as ethanol or

acetone, given the solute's properties). The rinsate must be collected and disposed of as

hazardous waste.[2][5]

After triple-rinsing, deface or remove the original label and dispose of the container as

regular trash, if permitted by your institution's policies.[2]

6. Spill Management:

In the event of a spill, evacuate non-essential personnel.

Remove all ignition sources.[1]

Ventilate the area.

Use a liquid-absorbent material, such as Chemizorb®, to contain and collect the spill.[1]

The contaminated absorbent material must be collected in a sealed container and disposed

of as hazardous waste.[2]

Do not allow the spilled material to enter drains.[1]

7. Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal at an approved

waste disposal plant.[1]

The transportation of this waste is regulated; it is classified under UN 1993, as a flammable

liquid, n.o.s.[1]
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Caption: Workflow for the proper disposal of Methyl 6-methylpyrazine-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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